4-Aminocyclohexane-1-carbonitrile
Description
4-Aminocyclohexane-1-carbonitrile is a useful research compound. Its molecular formula is C7H12N2 and its molecular weight is 124.18 g/mol. The purity is usually 95%.
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Scientific Research Applications
Environmental Applications
4-Aminocyclohexane-1-carbonitrile and its derivatives have been studied for their environmental relevance. For instance, Silva et al. (2013) discussed the use of DINCH, a compound with a similar structure, as a plasticizer to replace phthalates. They emphasized the utility of measuring the concentrations of DINCH metabolites in urine as biomarkers for exposure assessment, even at environmental exposure levels (Silva et al., 2013).
Clinical Applications in Disease Diagnosis
Niederwieser et al. (1978) identified cis- and trans-4-hydroxycyclohexylacetic acid (4HCHAA) in patients with transient tyrosinemia. This discovery led to the suggestion that a defective 4-hydroxyphenylpyruvate dioxygenase might exist, and that 4HCHAA could be derived from specific enzymatic pathways (Niederwieser et al., 1978).
Biomarkers of Exposure
The study by Du et al. (2019) focused on biomarkers of diesel particulate matter exposure, where metabolites like 1-aminopyrene (1-AP) were used to assess exposure levels among a population of gold miners. They highlighted the significance of 1-AP as a biomarker for diesel engine exhaust exposure (Du et al., 2019).
Pharmacokinetics and Metabolism
Research by Andersson et al. (2009) on Amino methyl cyclohexane carboxylic acid (AMCA) demonstrated its potential as a potent inhibitor of plasminogen activation. They provided insights into the metabolic pathways and excretion patterns of AMCA, suggesting its clinical relevance as an antifibrinolytic agent (Andersson et al., 2009).
Properties
IUPAC Name |
4-aminocyclohexane-1-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12N2/c8-5-6-1-3-7(9)4-2-6/h6-7H,1-4,9H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ITGMTNOYOPHQAE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCC1C#N)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90634393 |
Source
|
| Record name | 4-Aminocyclohexane-1-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90634393 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
124.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
23083-48-9 |
Source
|
| Record name | 4-Aminocyclohexane-1-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90634393 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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